Cas no 402829-68-9 (Isobyakangelicin; (ξ)-form, 3'-Deoxy, 3'-chloro)

• Product Name: Isobyakangelicin; (ξ)-form, 3'-Deoxy, 3'-chloro
• CAS No: 402829-68-9
• MF: C₁₇H₁₇ClO₆
• MW: 352.766284704208
• CID: 6698442
• Update Time: 2024-03-02

Isobyakangelicin; (ξ)-form, 3'-Deoxy, 3'-chloro Chemical and Physical Properties

Names and Identifiers

• Isobyakangelicin; (ξ)-form, 3'-Deoxy, 3'-chloro

• Inchi： 1S/C17H17ClO6/c1-17(2,18)11(19)8-23-13-9-4-5-12(20)24-15(9)16(21-3)14-10(13)6-7-22-14/h4-7,11,19H,8H2,1-3H3
• InChI Key： FLTPZMNZFNPZAZ-UHFFFAOYSA-N
• SMILES： COC1C2=C(C=CC(O2)=O)C(OCC(C(Cl)(C)C)O)=C2C=1OC=C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• XLogP3: 2.362

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 8-methoxypsoralens
• Natural Products and Extracts Plant Extracts Plant based Niphogeton ternata